Cas no 18450-28-7 (Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate)
18450-28-7 structure
Product Name:Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate
CAS No:18450-28-7
MF:C13H13NO3
MW:231.247223615646
CID:1060493
PubChem ID:10585598
Update Time:2025-04-20
Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate
- 1H-INDOLE-2-CARBOXYLIC ACID,3-FORMYL-1-METHYL-,ETHYL ESTER
- ethyl 3-formyl-1-methyl-indole-2-carboxylate
- 18450-28-7
- SR-01000143883
- 3-Formyl-1-methyl-Indole-2-carboxylic Acid Ethyl Ester
- AKOS002112619
- DB-319424
- SR-01000143883-1
- ETHYL 3-FORMYL-1-METHYLINDOLE-2-CARBOXYLATE
-
- MDL: MFCD11617221
- Inchi: 1S/C13H13NO3/c1-3-17-13(16)12-10(8-15)9-6-4-5-7-11(9)14(12)2/h4-8H,3H2,1-2H3
- InChI Key: BZNCZFAUVNDYFF-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(C=O)C2C=CC=CC=2N1C)=O
Computed Properties
- Exact Mass: 231.08954328g/mol
- Monoisotopic Mass: 231.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 48.3Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 413.8±30.0 °C at 760 mmHg
- Flash Point: 204.1±24.6 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E917930-1g |
Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate |
18450-28-7 | 1g |
$ 170.00 | 2022-06-05 | ||
| TRC | E917930-10g |
Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate |
18450-28-7 | 10g |
$ 1200.00 | 2023-09-07 | ||
| TRC | E917930-1000mg |
Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate |
18450-28-7 | 1g |
$207.00 | 2023-05-18 | ||
| TRC | E917930-10000mg |
Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate |
18450-28-7 | 10g |
$1642.00 | 2023-05-18 | ||
| A2B Chem LLC | AE84448-1g |
Ethyl 3-formyl-1-methyl-1H-indole-2-carboxylate |
18450-28-7 | 1g |
$691.00 | 2024-04-20 |
Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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